Cas no 78544-89-5 (2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride)

• Product Name: 2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride
• CAS No: 78544-89-5
• MF: C₄H₁₄Cl₂N₂O₂S
• MW: 225.137157917023
• MDL: MFCD28348101
• CID: 4659029
• PubChem ID: 21548032
• Update Time: 2025-10-05

2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2,2'-sulfonylbis-, dihydrochloride (9CI)
• 2-(2-aminoethanesulfonyl)ethan-1-amine Dihydrochloride
• 2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride

• MDL： MFCD28348101
• Inchi： 1S/C4H12N2O2S.2ClH/c5-1-3-9(7,8)4-2-6;;/h1-6H2;2*1H
• InChI Key： OSBYZZFWRFEYIY-UHFFFAOYSA-N
• SMILES： S(CCN)(CCN)(=O)=O.[H]Cl.[H]Cl

Additional information on 2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride

Recent Advances in the Study of 2-(2-aminoethanesulfonyl)ethan-1-amine Dihydrochloride (CAS: 78544-89-5)

2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride (CAS: 78544-89-5) is a sulfonamide-based compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its chemical properties, biological activities, and potential as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

One of the key areas of interest is the compound's role as a versatile intermediate in organic synthesis. Researchers have demonstrated its utility in the preparation of sulfonamide derivatives, which are widely used in medicinal chemistry for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of both amino and sulfonyl groups in the molecule allows for diverse functionalization, making it a valuable scaffold for the development of novel therapeutics.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a precursor for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity is of great interest. The study highlighted the compound's compatibility with various coupling reactions, enabling the efficient construction of complex molecules with high yields and purity. These findings underscore its potential in the design of next-generation kinase inhibitors.

Another notable application of 2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride is in the field of bioconjugation. Its bifunctional nature allows it to serve as a linker for attaching bioactive molecules to carriers such as proteins or nanoparticles. This property has been exploited in the development of targeted drug delivery systems, where precise control over drug release and localization is crucial. Recent advancements in this area have shown promising results in improving the efficacy and reducing the side effects of chemotherapeutic agents.

Beyond its synthetic utility, the compound has also been studied for its intrinsic biological activities. Preliminary in vitro assays have revealed its potential as an antimicrobial agent, with activity against a range of Gram-positive and Gram-negative bacteria. These findings suggest that further optimization of the compound's structure could lead to the development of new antibiotics, addressing the growing concern of antibiotic resistance.

In conclusion, 2-(2-aminoethanesulfonyl)ethan-1-amine dihydrochloride (CAS: 78544-89-5) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, potential in drug development, and intrinsic biological activities make it a valuable subject of ongoing investigation. Future research should focus on optimizing its properties and exploring its full therapeutic potential.